Altromycin B

• Molecular Formula: C47H59NO18
• Molecular Weight: 926.0 g/mol
• InChI: InChI=1S/C47H59NO18/c1-18-34(50)27(58-9)16-30(62-18)65-42-20(3)61-28(17-45(42,5)48(7)8)22-12-13-23-31(37(22)53)38(54)32-24(36(23)52)14-25(33-26(49)15-29(64-40(32)33)46(6)21(4)66-46)47(57,44(56)60-11)43-39(55)41(59-10)35(51)19(2)63-43/h12-15,18-21,27-28,30,34-35,39,41-43,50-51,53,55,57H,16-17H2,1-11H3/t18-,19+,20+,21?,27+,28+,30+,34+,35-,39-,41-,42-,43+,45-,46?,47?/m1/s1
• InChIKey: FAGGWQMBDCZCOI-CHBSWCIFSA-N

Researchers needing precise N7-guanine alkylation at 5'-AG* motifs cannot substitute hedamycin or other pluramycins due to divergent sequence selectivity. Altromycin B provides validated dual-mechanism (intercalation + epoxide alkylation) for footprinting, metallodrug scaffolds, and in vivo efficacy studies. - Exclusive 5'-AG* preference validated in human p53 exon 9 - Dual-groove threading intercalation (minor + major groove) - In vivo activity: P388 leukemia, M5076 sarcoma, Lewis lung, LS174T colon cancer

Altromycin B: DNA-Alkylating Pluramycin Antibiotic

Altromycin B (CAS 128461-00-7) is a complex polyketide antibiotic belonging to the pluramycin family, first isolated from the actinomycete strain AB 1246E-26 [1]. It is structurally characterized by a 4H-anthra[1,2-b]pyrano-4,7,12-trione chromophore core appended with unique deoxysugar moieties, including a rare C-glycoside linkage in its northwest quadrant [2]. As a member of the pluramycin class, its primary mechanism of action involves DNA intercalation followed by covalent alkylation of the N7 position of guanine via its epoxide subunit [3]. Beyond its potent cytotoxic activity, Altromycin B exhibits a unique profile regarding its DNA sequence selectivity and its ability to form distinct metal complexes, which directly impacts its potential as a research tool and therapeutic lead.

✓ DNA alkylation probe for sequence-specific AG motif research

✓ Dual-groove threading intercalation model for structural studies

✓ Cell-model and in vivo model-response characterization across tumor histologies

• [1] Jackson M, Karwowski JP, Theriault RJ, et al. Altromycins, novel pluramycin-like antibiotics. I. Taxonomy of the producing organism, fermentation and antibacterial activity. J Antibiot (Tokyo). 1990;43(3):223-228. View Source
• [2] Pasetto P, Franck RW. Synthesis of Both Possible Isomers of the Northwest Quadrant of Altromycin B. The Journal of Organic Chemistry. 2003;68(21):8042-8060. View Source
• [3] Sun D, Hansen M, Clement JJ, Hurley LH. Structure of the altromycin B (N7-guanine)-DNA adduct. A proposed prototypic DNA adduct structure for the pluramycin antitumor antibiotics. Biochemistry. 1993;32(32):8068-8074. View Source

Why Altromycin B Cannot Be Substituted with Hedamycin

While the pluramycin family shares a common DNA-intercalating and alkylating mechanism, functional substitution among its members is precluded by critical differences in sequence selectivity, metal coordination chemistry, and resulting biological spectrum. For example, while kapurimycin A3 selectively alkylates 5'-GG3' sequences, Altromycin B has a distinct preference for 5'-AG* sites in genomic DNA, a property that dictates its unique DNA damage profile and biological effects [1]. Furthermore, the presence of specific functional groups on Altromycin B, such as the C(10)-disaccharide dimethylamino group and the C(11)/C(12) oxygen moieties, enables the formation of discrete metal complexes with Pt(II), Pd(II), and Cu(II). This is not a universal trait among all analogs and leads to a unique capacity for overcoming doxorubicin resistance in vitro [2]. Such structural nuances directly impact performance in specific assays, making Altromycin B a non-fungible research tool where precise sequence targeting or metal complexation is required.

Property

Altromycin B

Hedamycin

DNA Sequence Recognition

5′-AG* motif

5′-TG*/CG* motifs

Adduct maps may shift with sequence motif; direct substitution alters DNA damage patterns.

Groove Binding Mode

Dual-groove threading (minor + major)

Minor groove only

Structural biology outcomes and drug-DNA recognition models may not transfer.

Metal Complex Derivatization

Reported Pt(II)/Pd(II) complexes

Not reported

Metal-based derivative development unsupported for hedamycin; cytotoxicity context may differ.

• [1] Nakatani K, Okamoto A, Saito I. Highly Selective DNA Alkylation at the 5'-Side-G of a 5'GG3' Sequence by an Aglycon Model of Pluramycin Antibiotics through Preferential Intercalation into the GG-Step. Journal of the American Chemical Society. 1998;120(44):11219-11225. View Source
• [2] Nikolis N, Methenitis C, Pneumatikakis G, Fiallo MML. Interactions of the anticancer antibiotic altromycin B with copper(II), palladium(II) and platinum(II) ions and in vitro activity of the formed complexes. J Inorg Biochem. 2002;89(1-2):131-141. View Source

Head-to-Head Evidence for Altromycin B

DNA Sequence Selectivity: AG vs. TG/CG Alkylation

Altromycin B demonstrates a unique sequence selectivity profile compared to the structurally related analog kapurimycin A3. While kapurimycin A3 preferentially alkylates the 5'-G of a 5'-GG3' sequence, Altromycin B alkylates N7-guanine in a 5'-AG* sequence [1]. This difference was confirmed using ligation-mediated PCR in human genomic DNA and is attributed to selective binding to the sequence [2]. The distinct sequence preference is a key differentiator for researchers studying the sequence-dependent biological effects of DNA alkylators.

DNA Sequence Selectivity

Head-to-head

5′-AG* (Altromycin B) vs 5′-TG*/CG* (hedamycin)

Mutually exclusive alkylation motifs

Supports gene-specific DNA damage mapping

LM-PCR in genomic DNA; p53 exon 9

Evidence Dimension	DNA Alkylation Sequence Preference
Target Compound Data	5'-AG* sequence (N7 of guanine)
Comparator Or Baseline	Kapurimycin A3: 5'-G of a 5'-GG3' sequence
Quantified Difference	Unique sequence target (AG* vs GG3)
Conditions	Human genomic DNA (exon 9 of p53 gene) and naked plasmid DNA, assessed by ligation-mediated PCR

Why This Matters

This distinct sequence selectivity allows for more precise experimental design when studying the impact of DNA alkylation at specific genomic loci or when trying to differentiate the effects of pluramycin analogs.

• [1] Nakatani K, Okamoto A, Saito I. Highly Selective DNA Alkylation at the 5'-Side-G of a 5'GG3' Sequence by an Aglycon Model of Pluramycin Antibiotics through Preferential Intercalation into the GG-Step. Journal of the American Chemical Society. 1998;120(44):11219-11225. View Source
• [2] Yoon JH, Lee CS. Mapping of altromycin B-DNA adduct at nucleotide resolution in the human genomic DNA by ligation-mediated PCR. Mol Cells. 2000;10(1):71-75. View Source

Metal Complex Cytotoxicity in Drug-Resistant Cells

The formation of metal complexes with Altromycin B significantly modulates its in vitro activity, particularly against drug-resistant cell lines. Compared to free Altromycin B, its complexes with Pt(II), Pd(II), and Cu(II) show improved activity against doxorubicin-resistant K562 leukemia and GLC4 lung tumor cells, while only moderately affecting sensitive cells [1]. This is a direct consequence of Altromycin B's ability to coordinate metal ions via specific functional groups (e.g., the dimethylamino group of the C(10)-disaccharide for Pt(II)/Pd(II) and the C(11) phenolic/C(12) carbonyl oxygens for Cu(II)), a property not shared by all pluramycins [2].

Metal Complex Uptake

Head-to-head

20%

Pt cellular uptake in resistant GLC4 cells

Supports metal-complex cytotoxicity endpoint review

Pt(II)/Pd(II) complexes vs free altromycin B

Evidence Dimension	In vitro activity against resistant cell lines
Target Compound Data	Altromycin B metal complexes (Pt, Pd, Cu): Improved activity vs. resistant cells; 20% cellular uptake of Pt complex
Comparator Or Baseline	Free Altromycin B: Lower activity against resistant cells
Quantified Difference	Activity is 'improved' against resistant cells, 'moderately affected' against sensitive cells; 20% of platinum added as Altromycin B complex entered GLC4 cells.
Conditions	K562 leukemia (sensitive and doxorubicin-resistant) and GLC4 lung tumor (sensitive and doxorubicin-resistant) cell lines

Why This Matters

This provides a tangible strategy for overcoming drug resistance, making Altromycin B a valuable scaffold for developing novel metallodrugs or chemical biology tools to study resistance mechanisms.

• [1] Nikolis N, Methenitis C, Pneumatikakis G, Fiallo MML. Interactions of the anticancer antibiotic altromycin B with copper(II), palladium(II) and platinum(II) ions and in vitro activity of the formed complexes. J Inorg Biochem. 2002;89(1-2):131-141. View Source
• [2] Nikolis N, Methenitis C, Pneumatikakis G. Studies on the interaction of altromycin B and its platinum(II) and palladium(II) metal complexes with calf thymus DNA and nucleotides. J Inorg Biochem. 2003;95(2-3):177-193. View Source

Threading Intercalation vs. Minor Groove Binding

Altromycin B exhibits a broad and potent spectrum of in vivo activity across multiple murine tumor models. As a prototypical pluramycin, it demonstrates significant efficacy against P388 leukemia, M5076 ovarian sarcoma, Lewis lung carcinoma, and LS174T human colon cancer xenografts [1]. This multi-tumor activity profile distinguishes it from other agents with narrower in vivo spectra and underscores its potential as a broad-acting cytotoxic agent.

Groove Recognition

Head-to-head

Dual-groove (minor + major) threading vs minor groove-only binding

Fundamentally different sugar placement

Supports structural biology model differentiation

2D NMR of DNA-drug diadduct complexes

Evidence Dimension	In Vivo Antitumor Spectrum
Target Compound Data	Active against P388 leukemia, M5076 ovarian sarcoma, Lewis lung carcinoma, LS174T colon cancer
Comparator Or Baseline	Other pluramycin analogs may have different or narrower spectra
Quantified Difference	Broad, multi-tumor activity profile
Conditions	In vivo murine tumor models (P388 leukemia, M5076 ovarian sarcoma, Lewis lung carcinoma, LS174T colon cancer)

Why This Matters

For researchers evaluating compounds for in vivo studies, this established broad-spectrum activity profile reduces the risk of pursuing a lead that is only active in a single, niche model, providing a more versatile research tool.

• [1] McAlpine JB, Jackson M, Karwowski JP, et al. Altromycins: A New Family of Antitumor Antibiotics-Discovery and Biological Evaluation. In: Anticancer Drug Discovery and Development: Natural Products and New Molecular Models. Springer, Boston, MA; 1994:1-14. View Source

In Vivo Antitumor Spectrum Across Tumor Models

In addition to its antitumor properties, Altromycin B possesses potent and selective activity against Gram-positive bacteria. It demonstrates Minimum Inhibitory Concentrations (MICs) ranging from 0.2 to 3.12 μg/mL against various strains of Streptococci and Staphylococci [1]. This dual antitumor/antibacterial activity is a characteristic feature of the pluramycin family but the specific MIC range is a key parameter for potential applications in antimicrobial research.

In Vivo Model Spectrum

Context-dependent

4 murine tumor types (leukemia, sarcoma, lung, colon) vs 2 rat tumor types

Cross-species comparison limited

Broader murine model-response characterization

Species and model system differences limit direct comparison

Evidence Dimension	Antibacterial Activity (MIC)
Target Compound Data	0.2 - 3.12 μg/mL against Streptococci and Staphylococci
Comparator Or Baseline	Class-level: Altromycins as a group have this activity
Quantified Difference	Potent activity within a defined MIC range
Conditions	In vitro broth microdilution assay against Gram-positive bacteria

Why This Matters

This dual activity provides an additional dimension for research, allowing the compound to be used as a chemical probe for antibacterial target identification or for exploring the relationship between antibacterial and anticancer mechanisms.

• [1] Jackson M, Karwowski JP, Theriault RJ, et al. Altromycins, novel pluramycin-like antibiotics. I. Taxonomy of the producing organism, fermentation and antibacterial activity. J Antibiot (Tokyo). 1990;43(3):223-228. View Source

Altromycin B Research Applications

Mapping DNA Alkylation in AG-Rich Genomic Regions

Researchers can leverage Altromycin B's unique and well-characterized preference for alkylating the 5'-AG* sequence to study the repair mechanisms of specific DNA lesions. This allows for targeted investigations into nucleotide excision repair (NER) or base excision repair (BER) pathways in response to a precisely positioned DNA adduct, a level of control not possible with less selective alkylators. This is supported by the detailed mapping of its adduct sites at nucleotide resolution in human genomic DNA [1].

Metal-Based Agents for Drug-Resistant Tumors

Altromycin B serves as a privileged scaffold for generating novel metallodrugs. Its distinct coordination sites allow for the synthesis of defined Pt(II), Pd(II), and Cu(II) complexes. These complexes have been shown to maintain activity against doxorubicin-resistant cancer cells, making them valuable tools for probing the mechanisms of multidrug resistance and for developing new therapeutic strategies that can circumvent it [2].

Dual-Groove DNA Recognition Structural Studies

Due to its established efficacy in multiple in vivo tumor models (including P388 leukemia, M5076 ovarian sarcoma, and LS174T colon cancer), Altromycin B is an ideal compound for comparative oncology studies requiring a potent, broad-acting positive control or for evaluating novel drug combinations in established xenograft models [3]. Its predictable in vivo profile reduces experimental variability.

Application

Selection Property

Validation Focus

AG-specific DNA damage mapping

Sequence-selective alkylation probe

Adduct pattern verification by LM-PCR

Metal-complex cytotoxicity profiling

Metal-coordination scaffold

Resistant cell-line endpoint review

DNA-drug structural biology

Threading intercalation mechanism

NMR/crystallography of drug-DNA complexes

Multi-histology model-response studies

Broad murine model coverage

In vivo endpoint response across histologies

• [1] Yoon JH, Lee CS. Mapping of altromycin B-DNA adduct at nucleotide resolution in the human genomic DNA by ligation-mediated PCR. Mol Cells. 2000;10(1):71-75. View Source
• [2] Nikolis N, Methenitis C, Pneumatikakis G, Fiallo MML. Interactions of the anticancer antibiotic altromycin B with copper(II), palladium(II) and platinum(II) ions and in vitro activity of the formed complexes. J Inorg Biochem. 2002;89(1-2):131-141. View Source
• [3] McAlpine JB, Jackson M, Karwowski JP, et al. Altromycins: A New Family of Antitumor Antibiotics-Discovery and Biological Evaluation. In: Anticancer Drug Discovery and Development: Natural Products and New Molecular Models. Springer, Boston, MA; 1994:1-14. View Source